Ethyl 2-(2-oxo-3,3-diphenylpiperidin-1-yl)acetate

• Molecular Formula: C21H23NO3
• Molecular Weight: 337.4 g/mol
• IUPAC Name: ethyl 2-(2-oxo-3,3-diphenylpiperidin-1-yl)acetate
• InChI: InChI=1S/C21H23NO3/c1-2-25-19(23)16-22-15-9-14-21(20(22)24,17-10-5-3-6-11-17)18-12-7-4-8-13-18/h3-8,10-13H,2,9,14-16H2,1H3
• InChI Key: HHDZJDWYMIVXCW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1CCCC(C1=O)(C2=CC=CC=C2)C3=CC=CC=C3

Description

Ethyl 2-(2-oxo-3,3-diphenylpiperidin-1-yl)acetate is a useful research compound. Its molecular formula is C21H23NO3 and its molecular weight is 337.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of the product of Example 68C (2.51 g, 10.00 mmol) in tetrahydrofuran (100 mL) was added potassium tert-butoxide (1.35 g, 12.00 mmol) under nitrogen followed by ethyl 2-bromoacetate (1.22 mL, 11.00 mmol). The reaction mixture was heated to 80° C. and stirred overnight. The reaction mixture was cooled to room temperature, concentrated and then diluted with ethyl acetate. The organic layer was washed with water and brine, dried over magnesium sulfate, filtered and concentrated. Silica gel chromatography eluting with ethyl acetate/hexane (20:80) gave the title compound. MS (DCI+) m/z 338 (M+H)+.